3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[1-(3-hydroxyphenyl)-5-phenylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C19H17NO3/c21-17-8-4-7-16(13-17)20-15(10-12-19(22)23)9-11-18(20)14-5-2-1-3-6-14/h1-9,11,13,21H,10,12H2,(H,22,23)
• InChI Key: CFGLLETUOLDSRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(N2C3=CC(=CC=C3)O)CCC(=O)O
• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol

Description

3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid, also known as HPPPA, is a chemical compound that has been widely studied for its potential applications in various fields of research. This compound belongs to the class of pyrrole derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid is not fully understood. However, it has been proposed that 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid may exert its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins and leukotrienes, which are known to play a key role in the inflammatory response. 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid may also exert its anti-tumor effects by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines such as TNF-α and IL-6, and to reduce the expression of COX-2, which is an enzyme involved in the production of prostaglandins. 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid has also been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid is its low toxicity, which makes it a promising candidate for further development as a therapeutic agent. 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid is its poor solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid. One potential direction is to further investigate its anti-inflammatory and analgesic effects, as well as its potential applications in the treatment of chronic pain and inflammation-related disorders. Another potential direction is to investigate its potential applications in the field of organic electronics, where it may have applications in the development of organic semiconductors and other electronic devices. Additionally, further studies are needed to fully understand the mechanism of action of 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid and to identify any potential side effects or toxicity concerns.

Synthesis Methods

The synthesis of 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid involves the reaction of 3-hydroxybenzaldehyde and phenylacetic acid with ammonium acetate and acetic anhydride in glacial acetic acid. This reaction leads to the formation of 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid as a white crystalline solid with a melting point of 146-148°C. The purity of the synthesized 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid can be confirmed using various analytical techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Scientific Research Applications

3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid has been extensively studied for its potential applications in various fields of research. One of the major applications of 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid is in the field of medicinal chemistry, where it has been found to exhibit anti-inflammatory, analgesic, and anti-tumor activities. 3-[1-(3-hydroxyphenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid has also been studied for its potential applications in the field of organic electronics, where it has been found to exhibit good charge transport properties.